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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tribromoacetic
acid (TBA) in water and various organic solvents. Understanding the solubility of this

compound is critical for its application in organic synthesis, its study as a disinfection byproduct

in drinking water, and for professionals in drug development and environmental science.

Overview of Tribromoacetic Acid
Tribromoacetic acid (C₂HBr₃O₂) is a halogenated derivative of acetic acid. It presents as a

white to light yellow crystalline solid and is recognized for its strong acidity.[1][2] The compound

is utilized as a reagent in organic synthesis, including as a brominating agent and a catalyst for

polymerization.[3] Its presence in drinking water as a byproduct of chlorination and

chloramination processes also necessitates a thorough understanding of its chemical

properties for environmental and health risk assessments.[3][4]

Solubility Profile of Tribromoacetic Acid
The solubility of a compound is a fundamental chemical property that dictates its behavior in

different media. Tribromoacetic acid is generally characterized by its high solubility in polar

solvents.
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The following table summarizes the available solubility data for tribromoacetic acid.

Solvent Formula Type
Solubility
Value

Temperature
(°C)

Aqueous

Solvents

Water H₂O Polar Protic

2.0 x 10⁵ mg/L

(equivalent to 20

g/100 mL)[3][5]

25

Organic Solvents

Ethanol C₂H₅OH Polar Protic Soluble[3][5] Not Specified

Acetone C₃H₆O Polar Aprotic Soluble[3] Not Specified

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble[5] Not Specified

Petroleum Ether Mixture Nonpolar
Slightly

Soluble[5]
Not Specified

Experimental Protocols
Detailed experimental methodologies are crucial for reproducing and verifying scientific data.

While specific protocols for determining the solubility of tribromoacetic acid are not

extensively detailed in the provided literature, a standard methodology can be applied.

Furthermore, analytical methods for its detection in water are well-established.

3.1 General Protocol for Solubility Determination (Isothermal Saturation Method)

This protocol describes a standard laboratory procedure to determine the solubility of a solid

compound like tribromoacetic acid in a given solvent.

Objective: To determine the concentration of a saturated solution of tribromoacetic acid in a

specific solvent at a constant temperature.

Materials:
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Tribromoacetic acid (99% purity or higher)

Solvent of interest (e.g., water, ethanol)

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Analytical instrument for quantification (e.g., Gas Chromatograph with Electron Capture

Detector (GC-ECD) or High-Performance Liquid Chromatography (HPLC))

Procedure:

Preparation: Add an excess amount of tribromoacetic acid to a known volume of the

solvent in a sealed container (e.g., a screw-cap vial). The presence of undissolved solid is

essential to ensure saturation.

Equilibration: Place the container in a thermostatic shaker set to a constant temperature

(e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to

ensure the solution is fully saturated. Continuous agitation helps to speed up this process.

Sample Collection: After equilibration, cease agitation and allow the undissolved solid to

settle. Carefully draw a sample of the supernatant using a syringe.

Filtration: Immediately filter the sample through a syringe filter into a clean vial. This step is

critical to remove any undissolved microcrystals, which would lead to an overestimation of

solubility.

Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a

concentration that falls within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g.,

GC-ECD after derivatization) to determine the concentration of tribromoacetic acid.
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Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The result is typically expressed in units of g/100 mL or mg/L.

3.2 Analytical Method for Detection in Water (EPA Method 552.2)

For researchers in environmental science, detecting tribromoacetic acid in water is a common

requirement. EPA Method 552.2 provides a framework for this analysis.[5]

Principle: The method involves the extraction of haloacetic acids, including tribromoacetic
acid, from a water sample using a suitable organic solvent (liquid-liquid extraction). The acids

are then converted to their methyl esters (a process called derivatization) using diazomethane.

These volatile methyl esters are then analyzed and quantified by gas chromatography with an

electron capture detector (GC-ECD).[5]

Visualizations: Workflows and Logical Relationships
Visual diagrams are essential for clarifying complex processes and relationships. The following

diagrams, created using the DOT language, adhere to the specified design constraints.
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Caption: Experimental workflow for determining the solubility of tribromoacetic acid.
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Tribromoacetic Acid
(C₂HBr₃O₂)

Physical Properties Solubility Profile Applications

White Crystalline Solid Strong Acid (pKa ≈ 0.72) M.P.: 128-135 °C B.P.: 245 °C (decomposes)
High in Water
(20 g/100 mL)

Soluble in Alcohols,
Ethers, Acetone

Slightly Soluble in
Petroleum Ether

Reagent in Organic Synthesis Polymerization Catalyst Disinfection Byproduct Study

Click to download full resolution via product page

Caption: Key properties and applications of tribromoacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166820#tribromoacetic-acid-solubility-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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